Cas no 70791-57-0 (Acetic acid, cyano[(1-methylethoxy)imino]-, ethyl ester)

• Product name: Acetic acid, cyano[(1-methylethoxy)imino]-, ethyl ester
• CAS No: 70791-57-0
• MF: C₈H₁₂N₂O₃
• MW: 184.19248
• CID: 546656
• PubChem ID: 71404855

Acetic acid, cyano[(1-methylethoxy)imino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano[(1-methylethoxy)imino]-, ethyl ester
• ethyl 2-cyano-2-propan-2-yloxyiminoacetate
• 70791-57-0
• Ethyl cyano{[(propan-2-yl)oxy]imino}acetate
• ethyl 2-cyano-2-isopropoxyiminoacetate
• NSOHEPXLCCAYHH-UHFFFAOYSA-N
• DTXSID60825675

• Inchi： InChI=1S/C8H12N2O3/c1-4-12-8(11)7(5-9)10-13-6(2)3/h6H,4H2,1-3H3
• InChI Key： NSOHEPXLCCAYHH-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=NOC(C)C)C#N

Computed Properties

• Exact Mass: 184.08486
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• PSA: 71.68